Cas no 21816-20-6 (1-Cyclobutene-1-ethanol)
1-Cyclobutene-1-ethanol structure
Product Name:1-Cyclobutene-1-ethanol
1-Cyclobutene-1-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclobutene-1-ethanol
- 2-(cyclobuten-1-yl)ethanol
- NSC249804
- 2-(1-Cyclobutenyl)ethanol
- NSC-249804
- UNII-D7E34EXB8Z
- 2-(1-cyclobutenyl)-ethanol
- D7E34EXB8Z
- 21816-20-6
- DTXSID70312102
-
- Inchi: 1S/C6H10O/c7-5-4-6-2-1-3-6/h2,7H,1,3-5H2
- InChI Key: HAMMEPSPRBLFLR-UHFFFAOYSA-N
- SMILES: OCCC1=CCC1
Computed Properties
- Exact Mass: 98.0732
- Monoisotopic Mass: 98.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 84.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.008
- Boiling Point: 150°Cat760mmHg
- Flash Point: 63.2°C
- Refractive Index: 1.505
- PSA: 20.23
- LogP: 1.08900
1-Cyclobutene-1-ethanol Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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